![molecular formula C15H14INO2 B269456 N-(4-iodophenyl)-2-(3-methylphenoxy)acetamide](/img/structure/B269456.png)
N-(4-iodophenyl)-2-(3-methylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-iodophenyl)-2-(3-methylphenoxy)acetamide, also known as IPA-3, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-(4-iodophenyl)-2-(3-methylphenoxy)acetamide works by inhibiting the activity of PKD1, which is a protein kinase that plays a role in cell migration and invasion. PKD1 is activated by various signaling pathways, including the protein kinase C (PKC) and extracellular signal-regulated kinase (ERK) pathways. This compound inhibits the activation of PKD1 by blocking the phosphorylation of its activation loop.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the migration and invasion of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have anti-inflammatory effects in animal models of rheumatoid arthritis and psoriasis.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-iodophenyl)-2-(3-methylphenoxy)acetamide in lab experiments is its specificity for PKD1 inhibition. However, one limitation of using this compound is its potential toxicity, as it has been shown to induce cell death in some cell lines.
Future Directions
For research on N-(4-iodophenyl)-2-(3-methylphenoxy)acetamide include investigating its potential use in combination with other cancer therapies, as well as further exploring its anti-inflammatory effects. Additionally, more research is needed to determine the potential toxicity of this compound and its suitability for clinical use.
Synthesis Methods
The synthesis of N-(4-iodophenyl)-2-(3-methylphenoxy)acetamide involves the reaction of 4-iodoaniline with 3-methylphenol in the presence of a base to form the intermediate, 4-iodo-N-(3-methylphenoxy)aniline. This intermediate is then reacted with chloroacetyl chloride in the presence of a base to form this compound.
Scientific Research Applications
N-(4-iodophenyl)-2-(3-methylphenoxy)acetamide has been studied for its potential therapeutic applications in cancer treatment, particularly in the inhibition of metastasis and invasion. Studies have shown that this compound can inhibit the activity of the protein kinase D1 (PKD1), which is involved in cancer cell migration and invasion. Additionally, this compound has been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and psoriasis.
properties
Molecular Formula |
C15H14INO2 |
---|---|
Molecular Weight |
367.18 g/mol |
IUPAC Name |
N-(4-iodophenyl)-2-(3-methylphenoxy)acetamide |
InChI |
InChI=1S/C15H14INO2/c1-11-3-2-4-14(9-11)19-10-15(18)17-13-7-5-12(16)6-8-13/h2-9H,10H2,1H3,(H,17,18) |
InChI Key |
QXKZPUPHLMVLRM-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)I |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)I |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.